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Compound of Interest

Compound Name: Acrasin

CAS No.: 85187-54-8

Cat. No.: B3434999

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Understanding the proper disposal methods for signaling molecules

like acrasins is a critical component of laboratory safety and responsible chemical handling.

Acrasins are a class of chemoattractant molecules used by slime molds for aggregation, with

the most well-known example being cyclic AMP (cAMP).[1] While not classified as acutely

hazardous, proper disposal is essential to minimize environmental impact and maintain a safe

workspace.

This guide provides a comprehensive overview of the recommended disposal procedures for

acrasins, focusing on cyclic AMP as the primary example.

Immediate Safety and Handling
Before disposal, it is crucial to handle acrasins with appropriate care. Based on the Safety

Data Sheet (SDS) for cyclic AMP, the following precautions should be taken:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[2]
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Avoid Inhalation: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Skin and Eye Contact: Avoid contact with skin and eyes. cAMP may be harmful if absorbed

through the skin and can cause eye irritation.[1][2]

Ingestion: Do not ingest. It may be harmful if swallowed.[1]

In case of accidental release, absorb the spill with an inert material and transfer the

contaminated absorbent to a sealed chemical waste container for disposal.[1]

Quantitative Data Summary
For many specialized biochemicals like acrasins, extensive quantitative toxicity data may not

be readily available. However, key identification and safety information for cyclic AMP (cAMP)

is summarized below.

Property Data Reference

Chemical Name
Adenosine 3',5'-cyclic

monophosphate
[1]

CAS Number 60-92-4 [1]

Potential Health Effects

May be harmful if inhaled,

absorbed through the skin, or

swallowed. May cause eye

irritation.

[1][2]

Fire Extinguishing Media
Water spray, dry chemical,

foam, or carbon dioxide.
[1]

Step-by-Step Disposal Protocol for Acrasin (e.g.,
cyclic AMP)
The guiding principle for the disposal of acrasins like cAMP is to treat them as chemical waste

in accordance with federal, state, and local environmental regulations.[1] Do not dispose of

acrasins down the sanitary sewer unless specifically permitted by your institution's

environmental health and safety (EHS) office.
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Experimental Protocol for Disposal:

Segregation: Collect all waste containing acrasin, including unused stock solutions,

contaminated labware (e.g., pipette tips, microfuge tubes), and spill cleanup materials, in a

designated and clearly labeled waste container.

Container Selection: Use a container that is compatible with the chemical waste. For

aqueous solutions of acrasin, a high-density polyethylene (HDPE) container is suitable.

Labeling: Label the waste container clearly with "Hazardous Waste" (or as required by your

institution), the full chemical name ("cyclic AMP waste"), and the approximate concentration

and volume.

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory. This area should be away from general lab traffic and incompatible materials.

Waste Pickup: Arrange for the disposal of the chemical waste through your institution's EHS

department. Follow their specific procedures for requesting a waste pickup.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of acrasin waste in a laboratory setting.
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Acrasin Disposal Workflow

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

acrasin waste, fostering a secure research environment and upholding their commitment to
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environmental stewardship. Always consult your institution's specific waste management

guidelines for detailed local requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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